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Compound of Interest

Compound Name: 5-Hydroxynicotinic acid

Cat. No.: B121310

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents like 5-Hydroxynicotinic acid are paramount to ensuring
laboratory safety and environmental compliance. This guide provides a clear, step-by-step
procedure for the safe disposal of 5-Hydroxynicotinic acid, supplemented with essential
safety data and a procedural flowchart.

Properties and Safety Overview

5-Hydroxynicotinic acid is a white to off-white or yellow solid.[1] It is classified as an irritant,
causing skin and serious eye irritation, and may also cause respiratory irritation.[2][3]
Therefore, adherence to strict safety protocols during handling and disposal is crucial.

Property Value

Chemical Formula C6H5NO3

Molar Mass 139.11 g/mol

Appearance White to off-white to yellow solid[1]
Hazards Causes skin irritation, Causes serious eye

irritation, May cause respiratory irritation[2][3]

Personal Protective Equipment (PPE)
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Before initiating the disposal process, it is mandatory to be equipped with the appropriate
personal protective equipment.

Equipment Specification

Eye Protection Safety goggles or face shield[2][4]
Hand Protection Protective gloves (e.g., Natural rubber)
Body Protection Lab coat, apron

Use in a well-ventilated area. Avoid breathing

Respiratory Protection
dust.[2][5]

Step-by-Step Disposal Procedure

The disposal of 5-Hydroxynicotinic acid must be carried out in a manner that prevents
environmental contamination and ensures personal safety.

e Preparation: Ensure the designated disposal area is clean and you are wearing the
necessary PPE. Have spill control materials readily available.

o Containment: Carefully sweep up the solid 5-Hydroxynicotinic acid, avoiding dust
formation.[5]

e Packaging: Place the collected material into a suitable, clearly labeled, and tightly closed
container for disposal.[2][5]

» Waste Classification: This chemical waste is classified as hazardous.[5]

« Final Disposal: Dispose of the container at an approved waste disposal plant, adhering to all
local, regional, and national regulations.[2][6][7] Do not let this chemical enter the
environment.[5]

Emergency Procedures: Spills and Exposure

In the event of a spill or accidental exposure, immediate action is critical.
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Exposure Type First Aid Measures

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o o )

do. Continue rinsing. If eye irritation persists,

seek medical advice.[2]

) Wash with plenty of soap and water. If skin
Skin Contact S ) )
irritation occurs, seek medical advice.[2]

Remove the victim to fresh air and keep at rest
Inhalation in a position comfortable for breathing. Call a

poison center or doctor if you feel unwell.[2]

Clean mouth with water and drink plenty of
Ingestion water afterward. Get medical attention if

symptoms occur.[2]

For spills, ensure adequate ventilation and wear appropriate PPE.[5] Avoid dust formation while
sweeping up the material and place it in a suitable container for disposal.[5]

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of 5-
Hydroxynicotinic acid.
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Start: Identify 5-Hydroxynicotinic
Acid for Disposal

Step 1: Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2: Carefully Sweep Solid Material
(Avoid Dust Formation)

Step 3: Place in a Labeled,
Sealed Container

Step 4: Classify as
Hazardous Waste

Step 5: Transfer to an Approved
Waste Disposal Facility

Click to download full resolution via product page

Caption: Disposal workflow for 5-Hydroxynicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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